Cas no 89879-47-0 (Phenol, 4-chloro-2-(methoxymethyl)-)

• Product Name: Phenol, 4-chloro-2-(methoxymethyl)-
• CAS No: 89879-47-0
• MF: C₈H₉ClO₂
• MW: 172.608861684799
• CID: 586051
• PubChem ID: 13254481
• Update Time: 2025-04-19

Phenol, 4-chloro-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-chloro-2-(methoxymethyl)-
• 4-chloro-2-(methoxymethyl)phenol
• 89879-47-0
• DTXSID60532195
• SCHEMBL9366397

• Inchi： 1S/C8H9ClO2/c1-11-5-6-4-7(9)2-3-8(6)10/h2-4,10H,5H2,1H3
• InChI Key： PFBVNGMTQKJIRP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)COC)O

Computed Properties

• Exact Mass: 172.0291072g/mol
• Monoisotopic Mass: 172.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų